(4R)-N-[(1R,2S)-2-hydroxy-1-[(2R,3R,6R)-3,4,5-trihydroxy-6-methylsulfanyloxan-2-yl]propyl]-1-methyl-4-propylpyrrolidine-2-carboxamide;hydrochloride

• Molecular Formula: C18H35ClN2O6S
• Molecular Weight: 443.0 g/mol
• IUPAC Name: (4R)-N-[(1R,2S)-2-hydroxy-1-[(2R,3R,6R)-3,4,5-trihydroxy-6-methylsulfanyloxan-2-yl]propyl]-1-methyl-4-propylpyrrolidine-2-carboxamide;hydrochloride
• InChI: InChI=1S/C18H34N2O6S.ClH/c1-5-6-10-7-11(20(3)8-10)17(25)19-12(9(2)21)16-14(23)13(22)15(24)18(26-16)27-4;/h9-16,18,21-24H,5-8H2,1-4H3,(H,19,25);1H/t9-,10+,11?,12+,13?,14+,15?,16+,18+;/m0./s1
• InChI Key: POUMFISTNHIPTI-OUHIZTCHSA-N
• Isomeric SMILES: CCC[C@@H]1CC(N(C1)C)C(=O)N[C@@H]([C@@H]2[C@@H](C(C([C@H](O2)SC)O)O)O)[C@H](C)O.Cl
• Canonical SMILES: CCCC1CC(N(C1)C)C(=O)NC(C2C(C(C(C(O2)SC)O)O)O)C(C)O.Cl

Description

This compound is a stereochemically complex pyrrolidine derivative featuring a methylsulfanyloxan (thiomethyl-substituted oxane) core, a hydroxypropyl side chain, and a propyl-substituted pyrrolidine carboxamide backbone. The hydrochloride salt enhances its solubility and stability. Its structural uniqueness arises from the interplay of multiple stereocenters (4R, 1R, 2S, 2R, 3R, 6R configurations) and functional groups, including hydroxyl, carboxamide, and methylsulfanyl moieties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

a. Clindamycin (CAS 18323-44-9)

• Structure : Shares the methylsulfanyloxan core and pyrrolidine carboxamide backbone but differs in substituents:
  • Clindamycin has a chloro group at the propyl chain (vs. hydroxy group in the target compound).
  • Both compounds exhibit stereochemical complexity, but Clindamycin’s (2S,4R)-pyrrolidine configuration contrasts with the target’s (4R)-substitution .

b. Fluorophenyl/Chlorophenyl/Bromophenyl Derivatives ()

• Structure : Compounds 5–7 in feature aryl-substituted piperidine cores (e.g., 3-fluorophenyl, 3-chlorophenyl) compared to the target’s methylsulfanyloxan ring.
• Implications : Aryl groups enhance lipophilicity and receptor binding affinity, whereas the methylsulfanyloxan in the target compound may confer hydrogen-bonding capacity via hydroxyl groups, affecting solubility and target specificity .

c. Thiazole-Substituted Pyrrolidine ()

• Structure : Example 51 in includes a 4-methylthiazole substituent, contrasting with the target’s propyl chain .
• Implications : Thiazole moieties often improve metabolic stability and bioavailability, while the propyl group in the target compound may prioritize steric effects over electronic interactions .

Spectral Data Comparison

Feature	Target Compound (Inferred)	Compounds (S1–S15)	(Zygocaperoside)
FT-IR C=O Stretch	~1650–1715 cm⁻¹ (expected)	1654–1715 cm⁻¹	Not reported
N-H Stretch	~3400 cm⁻¹ (expected)	3393–3446 cm⁻¹	Broad bands for hydroxyls
C-O-C Bands	Absent (no ether groups)	1218–1292 cm⁻¹ (present in S1, S2, etc.)	Not applicable

The absence of C-O-C bands in the target compound distinguishes it from ether-containing analogues in , suggesting divergent synthetic pathways or functionalization priorities .